Cas no 90049-83-5 (3-(3-Nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(3-Nitrophenyl)-1,2,4-oxadiazole
• CAS No: 90049-83-5
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD00052248
• CID: 802939
• PubChem ID: 2774286
• Update Time: 2025-06-08

3-(3-Nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-(3-nitrophenyl)-
• 3-(3-NITROPHENYL)-1,2,4-OXADIAZOLE
• 5-nitrophenyl-1,2,4-oxadiazole
• Maybridge1_000648
• SCHEMBL11726169
• MFCD00052248
• CS-0459389
• Z361894810
• 90049-83-5
• HMS543F10
• EN300-35733
• PS-10502
• FT-0613621
• DTXSID60378974
• AKOS008105078
• 3-(3-Nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD00052248
• Inchi： 1S/C8H5N3O3/c12-11(13)7-3-1-2-6(4-7)8-9-5-14-10-8/h1-5H
• InChI Key： BXMPGUQFWQUYRY-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 191.03300
• Monoisotopic Mass: 191.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.407
• Boiling Point: 346.2°Cat760mmHg
• Flash Point: 163.2°C
• Refractive Index: 1.59
• PSA: 84.74000
• LogP: 2.16800

3-(3-Nitrophenyl)-1,2,4-oxadiazole Security Information

• Storage Condition：(BD79795)

Additional information on 3-(3-Nitrophenyl)-1,2,4-oxadiazole

Exploring the Properties and Applications of 3-(3-Nitrophenyl)-1,2,4-oxadiazole (CAS No. 90049-83-5)

3-(3-Nitrophenyl)-1,2,4-oxadiazole, with the CAS number 90049-83-5, is a specialized heterocyclic compound that has garnered significant attention in both academic and industrial research. This molecule belongs to the 1,2,4-oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their unique electronic and structural properties. The presence of the nitrophenyl group further enhances its reactivity, making it a valuable intermediate in organic synthesis and material science applications.

One of the most intriguing aspects of 3-(3-Nitrophenyl)-1,2,4-oxadiazole is its role in the development of advanced functional materials. Researchers have explored its potential in organic electronics, particularly in the design of OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells. The compound's ability to facilitate electron transport and its stability under various conditions make it a promising candidate for next-generation optoelectronic devices. This aligns with the growing demand for sustainable and energy-efficient technologies, a hot topic in today's scientific community.

In addition to its applications in material science, 3-(3-Nitrophenyl)-1,2,4-oxadiazole has also been investigated for its potential in pharmaceutical research. The 1,2,4-oxadiazole scaffold is known to exhibit a wide range of biological activities, including antimicrobial and anti-inflammatory properties. While this compound is not directly used in drug formulations, its derivatives have shown promise in early-stage drug discovery programs. This is particularly relevant given the current focus on antibiotic resistance and the need for novel therapeutic agents.

The synthesis of 3-(3-Nitrophenyl)-1,2,4-oxadiazole typically involves the cyclization of appropriate precursors under controlled conditions. Chemists often employ microwave-assisted synthesis or catalytic methods to improve yield and efficiency. These techniques are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical processes. As sustainability becomes a key concern across industries, such methods are increasingly favored by researchers and manufacturers alike.

From an analytical perspective, 3-(3-Nitrophenyl)-1,2,4-oxadiazole can be characterized using various spectroscopic techniques, including NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry. These tools help confirm the compound's structure and purity, which are critical for its intended applications. The compound typically appears as a crystalline solid with distinct melting points, making it relatively easy to handle in laboratory settings.

The commercial availability of 3-(3-Nitrophenyl)-1,2,4-oxadiazole (CAS 90049-83-5) has made it accessible to researchers worldwide. Suppliers often provide it in various purity grades, ranging from technical grade for bulk applications to high-purity standards for sensitive research. This availability has facilitated its use in diverse fields, from academic studies to industrial R&D projects. However, users should always consult the Safety Data Sheet (SDS) and handle the compound with appropriate precautions.

Looking ahead, the future of 3-(3-Nitrophenyl)-1,2,4-oxadiazole research appears promising. With ongoing advancements in computational chemistry and molecular modeling, scientists can now predict and optimize the properties of such compounds more efficiently. This aligns with the broader trend of digital transformation in chemical research, where AI-driven discovery and high-throughput screening are revolutionizing how new materials are developed.

In conclusion, 3-(3-Nitrophenyl)-1,2,4-oxadiazole (CAS 90049-83-5) represents a fascinating example of how specialized heterocyclic compounds can bridge multiple disciplines. Its applications in material science, pharmaceutical research, and organic synthesis highlight its versatility. As research continues to uncover new possibilities for this compound, it is likely to remain a subject of interest for scientists exploring the frontiers of functional materials and molecular design.